Cas no 1036712-09-0 (N/A)

N/A structure
N/A structure
Product name:N/A
CAS No:1036712-09-0
MF:C13H10N4Cl2
MW:293.1513
CID:2038909
PubChem ID:51136322

N/A Chemical and Physical Properties

Names and Identifiers

    • Trichodermamide C
    • CHEBI:182557
    • 1036712-09-0
    • NCGC00347866-02!N-(7,8-dimethoxy-2-oxochromen-3-yl)-4a,5,8-trihydroxy-N-methyl-4,5,8,8a-tetrahydro-1,2-benzoxazine-3-carboxamide
    • AKOS040736425
    • N-(7,8-DIMETHOXY-2-OXOCHROMEN-3-YL)-4A,5,8-TRIHYDROXY-N-METHYL-4,5,8,8A-TETRAHYDRO-1,2-BENZOXAZINE-3-CARBOXAMIDE
    • N/A
    • Inchi: InChI=1S/C21H22N2O9/c1-23(12-8-10-4-6-14(29-2)17(30-3)16(10)31-20(12)27)19(26)11-9-21(28)15(25)7-5-13(24)18(21)32-22-11/h4-8,13,15,18,24-25,28H,9H2,1-3H3
    • InChI Key: PCMUPOUDXMFDRE-UHFFFAOYSA-N
    • SMILES: COc1ccc2cc(N(C)C(=O)C3=NOC4C(O)C=CC(O)C4(O)C3)c(=O)oc2c1OC |c:18,t:12|

Computed Properties

  • Exact Mass: 446.13253028Da
  • Monoisotopic Mass: 446.13253028Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 871
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 147Ų
  • XLogP3: -0.178

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